5-bromo-N-(2-morpholino-2-(p-tolyl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]furan-2-carboxamide
• InChI: InChI=1S/C18H21BrN2O3/c1-13-2-4-14(5-3-13)15(21-8-10-23-11-9-21)12-20-18(22)16-6-7-17(19)24-16/h2-7,15H,8-12H2,1H3,(H,20,22)
• InChI Key: XQUWXDFDNHQFAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=CC=C(O2)Br)N3CCOCC3
• Molecular Formula: C18H21BrN2O3
• Molecular Weight: 393.3 g/mol

Description

The compound “5-bromo-N-(2-morpholino-2-(p-tolyl)ethyl)furan-2-carboxamide” is a complex organic molecule. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The furan ring is substituted at the 2-position with a carboxamide group and at the 5-position with a bromine atom. The carboxamide group is further substituted with a 2-morpholino-2-(p-tolyl)ethyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the furan ring, the introduction of the bromine and carboxamide substituents, and the attachment of the 2-morpholino-2-(p-tolyl)ethyl group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic furan ring and the polar carboxamide group would likely have a significant impact on the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The bromine atom could potentially be replaced in a substitution reaction, and the carboxamide group could participate in various reactions involving the carbonyl or the amide nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. The presence of the polar carboxamide group and the nonpolar aromatic rings could give the compound both polar and nonpolar characteristics.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under various conditions, and investigating its mechanism of action. This could lead to the development of new synthetic methods, the discovery of new reactions, or the design of new drugs.